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Compound of Interest

Compound Name: Lactaroviolin

Cat. No.: B1209813 Get Quote

Essential Safety and Handling Guide for
Lactaroviolin
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety and logistical information for the handling and disposal

of Lactaroviolin. The following procedural guidance is based on established best practices for

handling chemical compounds with similar properties, in the absence of a comprehensive

Safety Data Sheet (SDS).

Compound Identification and Properties
Lactaroviolin is a sesquiterpenoid and an aromatic derivative antibiotic.[1] While specific

toxicity data is limited, its chemical nature necessitates careful handling to minimize exposure.
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Property Value Source

Molecular Formula C₁₅H₁₄O PubChem[2]

Appearance Solid PubChem[2]

Melting Point 58 °C The Good Scents Company[3]

Solubility in Water
2.619 mg/L @ 25 °C

(estimated)
The Good Scents Company[3]

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with Lactaroviolin has not been

established. Therefore, a conservative approach to PPE is required to ensure personnel safety.

PPE Category Minimum Requirement Rationale

Hand Protection
Double-gloving with nitrile

gloves

Prevents direct skin contact.

Double-gloving provides

additional protection against

potential tears or degradation.

Eye Protection Chemical safety goggles

Protects eyes from splashes or

airborne particles of the

compound.

Body Protection Laboratory coat

Provides a removable barrier

to protect skin and personal

clothing from contamination.

Respiratory Protection
Use in a certified chemical

fume hood

Minimizes the risk of inhaling

airborne particles. If a fume

hood is not available, a

NIOSH-approved respirator

with appropriate cartridges

should be used.
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Adherence to a strict operational workflow is critical to maintaining a safe laboratory

environment when working with Lactaroviolin.

Preparation and Weighing
Designated Area: All handling of Lactaroviolin powder should occur within a designated

area, such as a chemical fume hood, to contain any airborne particles.

Decontamination: Before and after handling, decontaminate the work surface with an

appropriate cleaning agent.

Weighing: Use a tared, sealed container for weighing to prevent dissemination of the powder.

Solution Preparation
Solvent Addition: Add solvent to the Lactaroviolin powder slowly and carefully within the

fume hood to avoid splashing.

Mixing: Use a sealed container for mixing or vortexing to prevent aerosol generation.

Experimental Use
Closed Systems: Whenever possible, utilize closed experimental systems to minimize the

risk of exposure.

Avoid Contamination: Do not touch door handles, benchtops, or personal items with gloved

hands that have handled Lactaroviolin.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency involving

Lactaroviolin.
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Emergency Situation Procedural Steps

Skin Contact

1. Immediately remove contaminated clothing.2.

Wash the affected area with copious amounts of

soap and water for at least 15 minutes.3. Seek

medical attention.

Eye Contact

1. Immediately flush eyes with a gentle, steady

stream of water for at least 15 minutes, holding

the eyelids open.2. Seek immediate medical

attention.

Inhalation

1. Move the affected individual to fresh air.2. If

breathing is difficult, provide oxygen.3. Seek

medical attention.

Ingestion
1. Do NOT induce vomiting.2. Rinse mouth with

water.3. Seek immediate medical attention.

Spill

1. Evacuate the immediate area.2. Wear

appropriate PPE, including respiratory

protection.3. Cover the spill with an absorbent

material.4. Collect the absorbed material into a

sealed, labeled container for hazardous waste

disposal.

Disposal Plan
All waste contaminated with Lactaroviolin must be treated as hazardous waste.
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Waste Type Disposal Procedure

Solid Waste

- Collect all contaminated solid waste (e.g.,

gloves, weigh boats, paper towels) in a

dedicated, clearly labeled, sealed hazardous

waste container.

Liquid Waste

- Collect all contaminated liquid waste in a

dedicated, clearly labeled, sealed hazardous

waste container.

Sharps

- Dispose of any contaminated sharps in a

designated sharps container for hazardous

waste.

Safe Handling Workflow

Preparation Handling Cleanup & Disposal

Don PPE Prepare Fume Hood Weigh Lactaroviolin Prepare Solution Conduct Experiment Decontaminate Work Area Dispose of Waste Doff PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of Lactaroviolin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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